Cas no 2172571-77-4 (2-(Piperidin-2-yl)cyclobutan-1-ol)

• Product Name: 2-(Piperidin-2-yl)cyclobutan-1-ol
• CAS No: 2172571-77-4
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 6551955
• PubChem ID: 165606290
• Update Time: 2025-07-24

2-(Piperidin-2-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2172571-77-4
• EN300-1625809
• 2-(piperidin-2-yl)cyclobutan-1-ol
• 2-(Piperidin-2-yl)cyclobutan-1-ol

• Inchi： 1S/C9H17NO/c11-9-5-4-7(9)8-3-1-2-6-10-8/h7-11H,1-6H2
• InChI Key： ZRKZBBNXVQEQJG-UHFFFAOYSA-N
• SMILES： OC1CCC1C1CCCCN1

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-(Piperidin-2-yl)cyclobutan-1-ol

Comprehensive Overview of 2-(Piperidin-2-yl)cyclobutan-1-ol (CAS No. 2172571-77-4): Properties, Applications, and Research Insights

The compound 2-(Piperidin-2-yl)cyclobutan-1-ol (CAS No. 2172571-77-4) is a structurally unique molecule that has garnered significant attention in pharmaceutical and organic chemistry research. Its hybrid architecture, combining a piperidine ring with a cyclobutanol moiety, offers intriguing possibilities for drug discovery and material science. This article delves into the molecular characteristics, synthetic pathways, and emerging applications of this compound, while addressing frequently searched queries such as "piperidine derivatives in drug design" and "cyclobutanol-based scaffolds."

From a structural perspective, 2-(Piperidin-2-yl)cyclobutan-1-ol features a cyclobutane ring fused to a piperidine core, with a hydroxyl group at the 1-position of the cyclobutane. This configuration introduces both steric constraints and hydrogen-bonding capabilities, making it valuable for modulating biological activity. Researchers investigating "conformationally restricted amines" or "saturated heterocycles in medicinal chemistry" often explore such frameworks due to their potential to enhance target selectivity and metabolic stability.

The synthesis of 2172571-77-4 typically involves multi-step organic transformations, including ring-closing strategies for the cyclobutanol segment and subsequent piperidine incorporation. Recent publications highlight innovative approaches like photochemical [2+2] cycloadditions or transition-metal-catalyzed C-N coupling reactions—topics frequently searched as "green synthesis of strained rings" or "catalytic methods for N-heterocycles." These advancements align with the pharmaceutical industry's growing emphasis on sustainable synthetic methodologies.

In pharmacological contexts, derivatives of 2-(Piperidin-2-yl)cyclobutan-1-ol have shown promise in addressing trending research areas such as "CNS-targeted small molecules" and "allosteric modulator development." The compound's ability to adopt defined three-dimensional conformations makes it particularly relevant for G-protein-coupled receptor (GPCR) modulation—a hot topic in searches like "GPCR fragment libraries" and "scaffold hopping strategies." Computational studies suggest potential interactions with neurological targets, though detailed mechanism-of-action studies remain ongoing.

Material science applications are another emerging frontier for CAS 2172571-77-4. Its rigid-rod molecular geometry and polar functionality have prompted investigations into "chiral auxiliaries in asymmetric synthesis" and "hydrogen-bonded supramolecular assemblies"—both trending search terms in chemical databases. The compound's thermal stability (a subject often queried as "thermogravimetric analysis of strained alcohols") further supports its potential in specialty polymer formulations.

Analytical characterization of 2-(Piperidin-2-yl)cyclobutan-1-ol employs advanced techniques that reflect current industry standards. High-resolution mass spectrometry (HRMS) and 2D NMR methods—frequently searched as "structural elucidation of complex heterocycles"—confirm its molecular identity, while computational modeling studies (aligned with queries like "DFT calculations for ring strain energy") provide insights into its conformational preferences. These aspects are crucial for quality control in research-scale production.

The safety profile of 2172571-77-4 remains an active area of study, with particular attention to topics commonly searched as "structure-toxicity relationships of saturated N-heterocycles." Preliminary data suggest lower reactivity compared to analogous aromatic systems, but researchers are advised to consult updated safety data sheets. This precautionary approach resonates with the pharmaceutical industry's focus on "early-stage ADMET prediction"—a consistently high-traffic search phrase.

Looking ahead, 2-(Piperidin-2-yl)cyclobutan-1-ol represents a compelling case study in contemporary chemical research. Its dual functionality addresses multiple trending themes in scientific literature, from "fragment-based drug discovery" to "bioisostere design principles." As synthetic methodologies advance and biological screening becomes more sophisticated, this compound class may offer solutions to challenges in targeted therapeutics and functional materials—making CAS 2172571-77-4 a molecule worth watching in coming years.